2-ethyl-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}-5-pyrimidinecarboxamide

• IUPAC Name: 2-ethyl-N-[[1-(4-methoxyphenyl)cyclopentyl]methyl]pyrimidine-5-carboxamide
• InChI: InChI=1S/C20H25N3O2/c1-3-18-21-12-15(13-22-18)19(24)23-14-20(10-4-5-11-20)16-6-8-17(25-2)9-7-16/h6-9,12-13H,3-5,10-11,14H2,1-2H3,(H,23,24)
• InChI Key: OPASGNPQYRYNEW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=C(C=N1)C(=O)NCC2(CCCC2)C3=CC=C(C=C3)OC
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

The compound “2-ethyl-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}-5-pyrimidinecarboxamide” is a complex organic molecule. It contains a pyrimidine ring which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It also contains a methoxyphenyl group, a cyclopentyl group, and an ethyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidine ring, the addition of the ethyl group, and the coupling of the methoxyphenyl and cyclopentyl groups. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The pyrimidine ring would provide a planar, aromatic center to the molecule, while the ethyl, methoxyphenyl, and cyclopentyl groups would add complexity and potentially affect the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular size, and the presence of functional groups would all play a role in determining properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical compound, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

Without specific information, it’s difficult to provide details on the safety and hazards associated with this compound. As with any chemical compound, appropriate safety measures should be taken when handling it, including the use of personal protective equipment and proper storage.

Future Directions

The future research directions for this compound would likely depend on its intended applications. For example, if it’s a pharmaceutical compound, future research might focus on improving its efficacy, reducing side effects, or exploring new therapeutic applications.